Cas no 1213221-71-6 (methyl (3S)-3-amino-3-(2-bromo-5-fluorophenyl)propanoate)

• Product Name: methyl (3S)-3-amino-3-(2-bromo-5-fluorophenyl)propanoate
• CAS No: 1213221-71-6
• MF: C₁₀H₁₁BrFNO₂
• MW: 276.102245569229
• CID: 6404141
• PubChem ID: 103694242
• Update Time: 2025-10-28

methyl (3S)-3-amino-3-(2-bromo-5-fluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-amino-3-(2-bromo-5-fluorophenyl)propanoate
• Benzenepropanoic acid, β-amino-2-bromo-5-fluoro-, methyl ester, (βS)-
• METHYL(S)-3-AMINO-3-(2-BROMO-5-FLUOROPHENYL)PROPANOATEHCL
• METHYL (S)-3-AMINO-3-(2-BROMO-5-FLUOROPHENYL)PROPANOATE HCL
• EN300-1162652
• 1213221-71-6

• Inchi： 1S/C10H11BrFNO2/c1-15-10(14)5-9(13)7-4-6(12)2-3-8(7)11/h2-4,9H,5,13H2,1H3/t9-/m0/s1
• InChI Key： IBLQSTIHNSRHRU-VIFPVBQESA-N
• SMILES： C1([C@@H](N)CC(OC)=O)=CC(F)=CC=C1Br

Computed Properties

• Exact Mass: 274.99572g/mol
• Monoisotopic Mass: 274.99572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.504±0.06 g/cm3(Predicted)
• Boiling Point: 334.8±42.0 °C(Predicted)
• pka: 6.82±0.10(Predicted)

Additional information on methyl (3S)-3-amino-3-(2-bromo-5-fluorophenyl)propanoate

Methyl (3S)-3-amino-3-(2-bromo-5-fluorophenyl)propanoate: A Comprehensive Overview

Methyl (3S)-3-amino-3-(2-bromo-5-fluorophenyl)propanoate, also known by its CAS number 1213221-71-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in drug discovery and synthesis. The molecule consists of a methyl ester group attached to a propanoic acid backbone, with an amino group and a substituted phenyl ring at the third carbon position. The phenyl ring is further substituted with bromine and fluorine atoms, adding to its complexity and potential biological activity.

Recent studies have highlighted the importance of stereochemistry in determining the pharmacological properties of compounds like methyl (3S)-3-amino-3-(2-bromo-5-fluorophenyl)propanoate. The (3S) configuration plays a critical role in its interaction with biological targets, such as enzymes or receptors, which can influence its efficacy and selectivity. Researchers have employed advanced techniques, including X-ray crystallography and computational modeling, to elucidate the three-dimensional structure of this compound and its binding modes with target proteins.

The presence of halogen atoms, specifically bromine and fluorine, in the phenyl ring introduces electronic effects that can modulate the compound's physicochemical properties. These effects are crucial for its solubility, permeability, and stability, which are essential for drug delivery. Recent advancements in medicinal chemistry have focused on optimizing such halogenated compounds to enhance their bioavailability while minimizing potential toxicity.

In terms of applications, methyl (3S)-3-amino-3-(2-bromo-5-fluorophenyl)propanoate has shown promise in various therapeutic areas. For instance, it has been investigated as a potential lead compound in the development of anti-cancer agents due to its ability to inhibit key enzymes involved in cell proliferation. Additionally, its unique structure makes it a candidate for targeting neurodegenerative diseases, where modulation of specific signaling pathways is critical.

One of the most exciting developments involving this compound is its role in enantioselective synthesis. The (3S) configuration allows for the selective formation of enantiomers, which is vital in producing chiral drugs with desired pharmacokinetic profiles. Researchers have utilized asymmetric catalysis and other stereochemical strategies to synthesize this compound efficiently, ensuring high yields and purity.

Moreover, the integration of methyl (3S)-3-amino-3-(2-bromo-5-fluorophenyl)propanoate into combinatorial chemistry libraries has expanded its utility in high-throughput screening campaigns. This approach enables rapid identification of bioactive compounds with potential therapeutic applications, accelerating the drug discovery process.

In conclusion, methyl (3S)-3-amino-3-(2-bromo-5-fluorophenyl)propanoate represents a versatile and intriguing molecule with vast potential in both academic research and industrial applications. Its unique structure, stereochemical properties, and functional groups make it a valuable asset in advancing our understanding of complex biological systems and developing innovative therapeutic agents.